Cas no 1513957-94-2 (3-isocyanato-1,1-dimethylcyclohexane)

• Product Name: 3-isocyanato-1,1-dimethylcyclohexane
• CAS No: 1513957-94-2
• MF: C₉H₁₅NO
• MW: 153.221502542496
• MDL: MFCD24126939
• CID: 5244234
• PubChem ID: 22169204
• Update Time: 2024-03-01

3-isocyanato-1,1-dimethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 3-isocyanato-1,1-dimethyl-
• 3-isocyanato-1,1-dimethylcyclohexane

• MDL： MFCD24126939
• Inchi： 1S/C9H15NO/c1-9(2)5-3-4-8(6-9)10-7-11/h8H,3-6H2,1-2H3
• InChI Key： XQUOGJLXKFAIQC-UHFFFAOYSA-N
• SMILES： C1(C)(C)CCCC(N=C=O)C1

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates